Cas no 1820579-60-9 ((1S,2R)-2-(trifluoromethyl)cycloheptan-1-amine hydrochloride)

• Product Name: (1S,2R)-2-(trifluoromethyl)cycloheptan-1-amine hydrochloride
• CAS No: 1820579-60-9
• MF: C₈H₁₅ClF₃N
• MW: 217.659611940384
• MDL: MFCD28968275
• CID: 5162420
• PubChem ID: 119032051
• Update Time: 2025-10-10

(1S,2R)-2-(trifluoromethyl)cycloheptan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1S,2R)-2-(trifluoromethyl)cycloheptan-1-amine hydrochloride

• MDL： MFCD28968275
• Inchi： 1S/C8H14F3N.ClH/c9-8(10,11)6-4-2-1-3-5-7(6)12;/h6-7H,1-5,12H2;1H/t6-,7+;/m1./s1
• InChI Key： UMSPSFSOPWSOBY-HHQFNNIRSA-N
• SMILES： Cl.FC([C@@H]1CCCCC[C@@H]1N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 144
• Topological Polar Surface Area: 26

Additional information on (1S,2R)-2-(trifluoromethyl)cycloheptan-1-amine hydrochloride

Comprehensive Overview of (1S,2R)-2-(trifluoromethyl)cycloheptan-1-amine hydrochloride (CAS No. 1820579-60-9)

The compound (1S,2R)-2-(trifluoromethyl)cycloheptan-1-amine hydrochloride (CAS No. 1820579-60-9) is a chiral amine derivative with significant potential in pharmaceutical and agrochemical applications. Its unique structural features, including the trifluoromethyl group and the cycloheptane ring, make it a valuable intermediate for drug discovery and development. Researchers are increasingly interested in this compound due to its stereospecificity and the growing demand for fluorinated organic molecules in modern therapeutics.

One of the key reasons for the rising interest in (1S,2R)-2-(trifluoromethyl)cycloheptan-1-amine hydrochloride is its relevance in addressing current challenges in medicinal chemistry. Fluorinated compounds are known for their ability to enhance metabolic stability, bioavailability, and binding affinity to biological targets. This compound, with its chiral amine functionality, is particularly useful in the synthesis of small molecule inhibitors and GPCR-targeted drugs, which are hot topics in the pharmaceutical industry.

From a synthetic perspective, the preparation of (1S,2R)-2-(trifluoromethyl)cycloheptan-1-amine hydrochloride involves advanced asymmetric synthesis techniques. The stereochemistry at the 1S,2R positions is crucial for its biological activity, making it a subject of interest for chemists working on enantioselective catalysis. Recent advancements in organofluorine chemistry have further streamlined its production, enabling scalable and cost-effective manufacturing processes.

The applications of this compound extend beyond pharmaceuticals. In agrochemical research, (1S,2R)-2-(trifluoromethyl)cycloheptan-1-amine hydrochloride is explored for its potential as a building block for novel pesticides and herbicides. The trifluoromethyl group is known to improve the efficacy and environmental profile of agrochemicals, aligning with the global push for sustainable farming solutions. This dual applicability in pharma and agro sectors makes it a versatile candidate for interdisciplinary research.

Another area of growing interest is the role of chiral amines in neuroscience and CNS drug development. The (1S,2R)-configuration of this compound suggests potential interactions with neurotransmitter systems, sparking investigations into its utility for neurological disorders. With mental health and neurodegenerative diseases becoming prominent global health concerns, such research holds significant societal relevance.

From a commercial standpoint, the demand for (1S,2R)-2-(trifluoromethyl)cycloheptan-1-amine hydrochloride is expected to rise, driven by its applications in high-value therapeutics and crop protection. Suppliers and manufacturers are focusing on optimizing synthesis routes to meet the needs of contract research organizations (CROs) and biotech startups. The compound's CAS No. 1820579-60-9 serves as a critical identifier for procurement and regulatory compliance.

In conclusion, (1S,2R)-2-(trifluoromethyl)cycloheptan-1-amine hydrochloride represents a compelling example of how chiral fluorinated compounds are shaping the future of life sciences. Its multifaceted applications, coupled with advancements in synthetic methodologies, position it as a key player in next-generation drug discovery and agrochemical innovation. As research continues to unfold, this compound is likely to gain even greater prominence in scientific and industrial circles.